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Compound of Interest

Compound Name: IMP-1710

Cat. No.: B3025724

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of the investigational compound IMP-1710 is paramount. This guide
provides a comprehensive, step-by-step operational plan for its proper disposal, adhering to
general best practices for hazardous laboratory chemicals.

IMP-1710 is a potent and selective covalent inhibitor of the deubiquitylating enzyme UCHL1,
with an IC50 value of 38 nM.[1] It is utilized in research, particularly in studies related to
idiopathic pulmonary fibrosis.[1] As an investigational drug and a bioactive small molecule,
IMP-1710 and its contaminated materials must be treated as hazardous chemical waste. The
absence of a specific Safety Data Sheet (SDS) necessitates a cautious approach, following
established protocols for investigational compounds and hazardous materials.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure all personnel are equipped with appropriate
Personal Protective Equipment (PPE), including but not limited to:

o Safety goggles
o Chemical-resistant gloves

e Lab coat
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All handling of IMP-1710, both in its pure form and in solution, should be conducted within a
certified chemical fume hood to prevent inhalation of any powders or aerosols.

Step-by-Step Disposal Protocol

This protocol is based on general guidelines for the disposal of hazardous laboratory waste
and investigational drugs.[2][3][4][5][6] Always consult with your institution's Environmental
Health and Safety (EHS) department for specific requirements.[2][5]

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid waste contaminated with IMP-1710, including unused compound,
contaminated gloves, weigh boats, and pipette tips, in a dedicated, clearly labeled
hazardous waste container.[3][7]

o The container must be made of a compatible material (e.g., high-density polyethylene) and
have a secure, tight-fitting lid.[2][7]

e Liquid Waste:

o Collect all liquid waste containing IMP-1710, such as unused stock solutions, cell culture
media, and the first rinse of emptied containers, in a separate, compatible, and leak-proof
hazardous waste container.[3][4]

o Do not mix incompatible waste streams. For instance, halogenated and non-halogenated
solvent wastes should be collected separately.[4][5]

o Never dispose of liquid waste containing IMP-1710 down the drain.[3][6]
e Sharps Waste:

o Any sharps, such as needles or razor blades, contaminated with IMP-1710 must be
disposed of in a designated sharps container that is puncture-resistant and leak-proof.

2. Labeling of Waste Containers:
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All hazardous waste containers must be clearly labeled with a "Hazardous Waste" tag or
label provided by your institution's EHS department.[2][6]

The label must include the following information:

o The full chemical name: "(2S)-2-[[4-(5-ethynyl-1H-pyrrolo[2,3-b]pyridin-3-yl)-2,3-dihydro-
1H-indol-1-yl]carbonyl]-1-pyrrolidinecarbonitrile” or "IMP-1710".[8]

o The concentration and composition of the waste.

o The date the waste was first added to the container (accumulation start date).

o The name and contact information of the Principal Investigator or responsible researcher.

[2]
o The laboratory location (building and room number).[2]
. Storage of Hazardous Waste:

Store all hazardous waste containers in a designated Satellite Accumulation Area (SAA)
within the laboratory.[2][7]

The SAA should be in a secondary containment bin to prevent the spread of any potential
leaks.[3][5]

Ensure waste containers are kept closed at all times, except when adding waste.[3][6][7]

Segregate incompatible waste types within the SAA. For example, store acids and bases
separately.[5][7]

. Disposal of Empty Containers:

An empty container that held IMP-1710 must be managed as hazardous waste.[4]

The first rinse of the container with a suitable solvent (e.g., ethanol, chloroform) must be
collected and disposed of as hazardous liquid waste.[3]
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 After the initial rinse, some institutional guidelines may allow for triple rinsing with a solvent,
with all rinsate collected as hazardous waste, before the container can be disposed of as
regular trash after defacing the label.[4][6] However, it is critical to confirm this procedure
with your local EHS office.

5. Arranging for Waste Pickup:

e Once a waste container is full or has been in storage for a designated period (often not to
exceed one year for partially filled containers), arrange for its collection by your institution's
EHS department.[7]

» Follow your institution's specific procedures for requesting a hazardous waste pickup, which
may involve submitting an online form or contacting the EHS office directly.[2]

Quantitative Data Summary

Property Value Source
Molecular Formula C23H19Ns0O [8]
Molecular Weight 381.4 g/mol [8]

IC50 (UCHL1) 38 nM [1]
Solubility in DMSO 20 mg/mL (52.43 mM) TargetMol
Solubility in Ethanol 4.5 mg/mL (11.8 mM) TargetMol
Solubility in Chloroform 9 mg/mL (23.6 mM) TargetMol
Storage (Powder) -20°C for 3 years TargetMol
Storage (In solvent) -80°C for 1 year TargetMol

Note: Sonication is recommended for dissolving IMP-1710 in the listed solvents.

Experimental Protocols Referenced

The disposal procedures outlined above are based on standard protocols for managing
hazardous chemical waste in a laboratory setting. Specific experimental protocols for the use of
IMP-1710, such as in cell-based assays, can be found in the primary literature.[8]
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Logical Workflow for IMP-1710 Disposal

Start: IMP-1710 Waste Generation

'

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Segregate Waste by Type

/ v \

Solid Waste Liquid Waste Sharps Waste
(e.g., contaminated gloves, tubes) (e.g., solutions, rinsate) (e.g., contaminated needles)

Collect in Labeled Collect in Labeled Collect in Designated
Hazardous Waste Container Hazardous Liquid Waste Container Sharps Container

Store in Designated Satellite
Accumulation Area (SAA)
with Secondary Containment

Request Waste Pickup
from EHS

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of IMP-1710 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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